Cas no 2228855-59-0 (3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine)

• Product Name: 3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine
• CAS No: 2228855-59-0
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6073982
• PubChem ID: 165687950
• Update Time: 2025-06-08

3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine
• 2228855-59-0
• EN300-1821324

• Inchi： 1S/C10H11FN2O2/c1-7(4-5-12)8-2-3-9(11)10(6-8)13(14)15/h2-3,6H,1,4-5,12H2
• InChI Key： XHSCZIPPMODUAJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(=C)CCN

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine

Professional Introduction to 3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine (CAS No: 2228855-59-0)

3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228855-59-0, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a conjugated system of double bonds and a fluorinated nitro aromatic ring, make it a versatile building block for designing novel therapeutic agents.

The chemical structure of 3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine consists of a butenylamine moiety linked to a phenyl ring that is substituted with both a fluorine atom and a nitro group. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its biological activity. The presence of the fluoro group enhances the lipophilicity and metabolic stability of the compound, while the nitro group contributes to its reactivity and interaction with biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. 3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine has been explored as a precursor in the synthesis of potential drugs for diseases such as cancer, inflammation, and neurodegenerative disorders. Its conjugated double bond system allows for further functionalization, enabling researchers to tailor its properties for specific applications.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of electronic effects from the fluoro and nitro substituents can modulate the binding affinity and selectivity of derived molecules. For instance, studies have shown that derivatives of 3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine exhibit inhibitory activity against certain kinases, which are overexpressed in various cancers. This has prompted further investigation into its role as a scaffold for anticancer agents.

The pharmaceutical industry has increasingly relied on computational methods to predict the biological activity of novel compounds. 3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine has been used in virtual screening campaigns to identify hits that can be optimized into lead compounds. Its structural features make it an attractive candidate for fragment-based drug design, where small molecular fragments are linked together to form more potent inhibitors.

Recent advancements in synthetic chemistry have also enabled more efficient routes to produce 3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine. These methods often involve palladium-catalyzed cross-coupling reactions, which allow for the precise assembly of complex molecular frameworks. Such improvements in synthetic accessibility have accelerated the development of new derivatives and their evaluation in preclinical studies.

The biological activity of 3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine has been studied in various cellular and animal models. Preliminary results suggest that certain derivatives exhibit promising effects on pathways relevant to metabolic disorders. The ability to fine-tune the pharmacophore through structural modifications offers a pathway to develop drugs with improved efficacy and reduced side effects.

In conclusion, 3-(4-fluoro-3-nitrophenyl)but-3-en-1-amine (CAS No: 2228855-59-0) represents a valuable asset in pharmaceutical research. Its unique structural features and potential for further functionalization make it a compelling scaffold for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.